Cas no 2679932-63-7 ((2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679932-63-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5631295
• PubChem ID: 165918616
• Update Time: 2025-06-12

(2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283184
• 2679932-63-7
• (2S)-4-cyclohexyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C14H23NO4/c1-2-10-19-14(18)15-12(13(16)17)9-8-11-6-4-3-5-7-11/h2,11-12H,1,3-10H2,(H,15,18)(H,16,17)/t12-/m0/s1
• InChI Key： MGUOOAHOGQVQMN-LBPRGKRZSA-N
• SMILES： OC([C@H](CCC1CCCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Comprehensive Overview of (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679932-63-7)

(2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679932-63-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This chiral molecule, characterized by its cyclohexyl and prop-2-en-1-yloxy carbonylamino functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its stereospecificity (2S configuration) further enhances its relevance in drug development, particularly for targeting enantioselective biological pathways.

The compound's structure combines a hydrophobic cyclohexyl moiety with a reactive allyloxycarbonyl (Alloc) protecting group, making it a versatile building block for peptide synthesis and prodrug design. Researchers have explored its potential in modulating enzyme activity, particularly in the context of protease inhibition and signal transduction. Recent studies highlight its utility in designing small-molecule therapeutics for metabolic disorders, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry trends, (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has been investigated for its compatibility with sustainable synthetic protocols. Its allyloxycarbonyl group can be selectively deprotected under mild conditions, reducing the need for harsh reagents—a key consideration for environmentally conscious pharmaceutical manufacturing. This aligns with the industry's shift toward atom economy and reduced waste generation, topics frequently searched in academic and industrial forums.

The compound's chirality has also sparked interest in asymmetric catalysis applications. With the rising importance of enantiopure drugs (a hot topic in FDA approval processes), this molecule serves as a valuable template for studying stereocontrol in synthetic transformations. Computational chemists have employed molecular docking simulations to predict its interactions with biological targets, leveraging AI-driven drug discovery tools—a frequently searched keyword in modern pharmaceutical research.

From a commercial perspective, CAS No. 2679932-63-7 is cataloged by specialty chemical suppliers as a high-purity research chemical. Its pricing and availability are often queried alongside terms like "custom synthesis" and "GMP-grade intermediates", reflecting its niche application scope. Analytical data (e.g., HPLC purity, optical rotation) are critical for buyers, as emphasized in recent market analyses of fine chemicals.

Ongoing research explores the compound's potential in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs)—a trending area in oncology therapeutics. Its carboxylate functionality allows for facile linkage to biomolecules, while the Alloc group offers orthogonal protection during multi-step syntheses. These features position it as a candidate for next-generation targeted drug delivery systems, a subject of numerous patent filings in recent years.

Stability studies indicate that (2S)-4-cyclohexyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid requires storage under inert conditions due to sensitivity to hydrolysis and radical-initiated degradation. Proper handling protocols—often searched alongside "lab safety guidelines"—recommend refrigeration and protection from light, with silica gel desiccants to maintain integrity.

In summary, CAS No. 2679932-63-7 represents a multifaceted tool for modern chemical research, bridging medicinal chemistry, catalysis, and bioconjugation technologies. Its structural features continue to inspire innovations across therapeutic development pipelines, making it a compound of enduring scientific and industrial relevance.